molecular formula C5H5F2N3S B8379711 4-Amino-2,6-difluoro-5-methylthio-pyrimidine

4-Amino-2,6-difluoro-5-methylthio-pyrimidine

Cat. No.: B8379711
M. Wt: 177.18 g/mol
InChI Key: DOIWRMXQEVEHGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-2,6-difluoro-5-methylthio-pyrimidine is a useful research compound. Its molecular formula is C5H5F2N3S and its molecular weight is 177.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H5F2N3S

Molecular Weight

177.18 g/mol

IUPAC Name

2,6-difluoro-5-methylsulfanylpyrimidin-4-amine

InChI

InChI=1S/C5H5F2N3S/c1-11-2-3(6)9-5(7)10-4(2)8/h1H3,(H2,8,9,10)

InChI Key

DOIWRMXQEVEHGE-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(N=C(N=C1F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

If, for example, 2,4,6-trifluoro-5-methylthiopyrimidine and ammonia are used as starting substances according to process (B), and the 4-amino-2,6-difluoro-5-methylthio-pyrimidine thereby formed is reacted with 3-methoxypropylamine, the course of the reaction can be represented in summary form by the following equation: ##STR10##
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.